Cas no 2137577-19-4 (3-Octanone, 1-[(phenylmethyl)amino]-)

• Product Name: 3-Octanone, 1-[(phenylmethyl)amino]-
• CAS No: 2137577-19-4
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5294546
• Update Time: 2025-08-05

3-Octanone, 1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 1-[(phenylmethyl)amino]-

• Inchi： 1S/C15H23NO/c1-2-3-5-10-15(17)11-12-16-13-14-8-6-4-7-9-14/h4,6-9,16H,2-3,5,10-13H2,1H3
• InChI Key： DVTUXUAXTNSZJR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)CC(=O)CCCCC

Additional information on 3-Octanone, 1-[(phenylmethyl)amino]-

Comprehensive Overview of 3-Octanone, 1-[(phenylmethyl)amino]- (CAS No. 2137577-19-4)

3-Octanone, 1-[(phenylmethyl)amino]-, with the CAS number 2137577-19-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its ketone and amine functionalities, which confer it with a diverse range of chemical reactivity and biological activity. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as the latest research findings and potential applications of this compound.

The chemical structure of 3-Octanone, 1-[(phenylmethyl)amino]- is defined by its octanone backbone with a phenylmethylamine substituent at the first carbon position. This configuration imparts the molecule with both hydrophobic and hydrophilic characteristics, making it an interesting candidate for various chemical reactions and biological studies. The presence of the ketone group allows for a wide range of electrophilic addition reactions, while the amine group can participate in nucleophilic substitution reactions and form hydrogen bonds.

The synthesis of 3-Octanone, 1-[(phenylmethyl)amino]- can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-octanone with benzylamine in the presence of a suitable catalyst or base. This reaction typically proceeds via a nucleophilic addition mechanism, where the amine attacks the carbonyl carbon to form an intermediate that subsequently loses water to yield the desired product. Recent advancements in catalytic methods have further optimized this process, leading to higher yields and improved selectivity.

In terms of physical properties, 3-Octanone, 1-[(phenylmethyl)amino]- is a colorless liquid with a characteristic odor. It has a boiling point around 200°C and is soluble in common organic solvents such as ethanol and dichloromethane. The compound's solubility in water is limited due to its hydrophobic nature. These properties make it suitable for use in various laboratory settings and industrial applications.

The chemical reactivity of 3-Octanone, 1-[(phenylmethyl)amino]- is primarily influenced by its functional groups. The ketone group can undergo reduction to form secondary alcohols or participate in aldol condensation reactions to form β-hydroxy ketones. The amine group can engage in acylation reactions to form amides or undergo alkylation to form secondary or tertiary amines. These reactivities have been exploited in the synthesis of more complex molecules and intermediates for pharmaceutical development.

In recent years, there has been growing interest in the biological activity of 3-Octanone, 1-[(phenylmethyl)amino]-. Studies have shown that this compound exhibits moderate anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, preliminary research suggests that it may have potential as a lead compound for developing new anti-cancer drugs due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The pharmacological profile of 3-Octanone, 1-[(phenylmethyl)amino]- has also been explored in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and pain when administered orally or topically. These findings have sparked interest among researchers and pharmaceutical companies for further development into therapeutic agents for conditions such as arthritis and neuropathic pain.

Beyond its potential therapeutic applications, 3-Octanone, 1-[(phenylmethyl)amino]- has found use in other areas of chemistry and materials science. For instance, it has been utilized as a ligand in coordination chemistry to form stable complexes with various metal ions. These complexes have shown promise in catalytic applications, particularly in asymmetric synthesis where they can enhance enantioselectivity.

In conclusion, 3-Octanone, 1-[(phenylmethyl)amino]- (CAS No. 2137577-19-4) is a versatile compound with a rich array of chemical properties and potential applications. Its unique structure makes it an attractive candidate for further research and development in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its behavior and utility, it is likely that this compound will play an increasingly important role in advancing our understanding of organic chemistry and medicinal chemistry.